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Compound of Interest

Compound Name: PF-06767832

Cat. No.: B610010

Note: Initial searches for "PF-06767832" indicate that this compound is a potent and selective
positive allosteric modulator (PAM) of the M1 muscarinic acetylcholine receptor, with research
focusing on its potential for treating cognitive deficits in disorders like Alzheimer's disease and
schizophrenia.[1][2][3][4][5] It is not an inhibitor of Interleukin-1 Receptor-Associated Kinase 4
(IRAK4).

The following application notes and protocols are designed for researchers, scientists, and
drug development professionals interested in the characterization of IRAK4 inhibitors, such as
PF-06650833, which are being investigated for the treatment of inflammatory and autoimmune
diseases like rheumatoid arthritis.[6][7]

Introduction to IRAK4 Signaling

Interleukin-1 receptor-associated kinase 4 (IRAK4) is a critical enzyme in the innate immune
system.[8] It functions as a master kinase downstream of Toll-like receptors (TLRs) and
Interleukin-1 receptors (IL-1Rs).[8][9] Upon activation by pathogen-associated molecular
patterns (PAMPSs) or damage-associated molecular patterns (DAMPS), these receptors recruit
adaptor proteins like MyD88, which in turn recruits IRAK4, leading to the formation of a
signaling complex called the Myddosome.[10] Within this complex, IRAK4 becomes activated
and phosphorylates IRAK1, initiating a cascade that results in the activation of downstream
pathways, including NF-kB and MAP kinases.[9][10] This signaling ultimately leads to the
production of pro-inflammatory cytokines and chemokines, which are key drivers of
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inflammation.[11][12] Dysregulation of the IRAK4 pathway is implicated in various autoimmune
and inflammatory diseases.

IRAK4 Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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